6-((5-(isopropylthio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(4-methoxyphenyl)-5-propan-2-ylsulfanyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C17H19N5O3S/c1-10(2)26-17-21-20-14(8-11-9-15(23)19-16(24)18-11)22(17)12-4-6-13(25-3)7-5-12/h4-7,9-10H,8H2,1-3H3,(H2,18,19,23,24)
• InChI Key: HAVWQYABGUXKIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NN=C(N1C2=CC=C(C=C2)OC)CC3=CC(=O)NC(=O)N3
• Molecular Formula: C17H19N5O3S
• Molecular Weight: 373.4 g/mol

Description

6-((5-(isopropylthio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C17H19N5O3S and its molecular weight is 373.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Novel heterocyclic compounds derived from specific chemical reactions have been synthesized, showing potential for anti-inflammatory and analgesic activities. These compounds were tested for their inhibition capabilities on cyclooxygenase enzymes, demonstrating significant selectivity and efficacy (Abu‐Hashem et al., 2020).
• Research on the conformational studies of cyclonucleoside derivatives provided insights into molecular geometry, indicating potential for further chemical and pharmaceutical applications (Otter et al., 1992).
• The development of supramolecular assemblies based on pyrimidine derivatives has been explored, showcasing the ability to form complex structures through hydrogen-bonding interactions, which could be beneficial in the design of new materials (Fonari et al., 2004).

Antiviral and Antiproliferative Effects

• Certain pyrimidine derivatives have been synthesized and evaluated for their antiviral activities, particularly against retroviruses, suggesting potential therapeutic applications (Hocková et al., 2003).
• A series of N-alkylated pyrimidine derivatives exhibited antiproliferative effects on tumor cell lines, offering insights into mechanisms of action that could inform the development of anticancer drugs (Gazivoda Kraljević et al., 2014).

Material Science and Electronic Applications

• The application of conjugated polyelectrolytes as electron transport layers in polymer solar cells was investigated, demonstrating improvements in device performance and efficiency (Hu et al., 2015).